1-Cyclopentyl-3-(2-fluoroethyl)thiourea

• Molecular Formula: C8H15FN2S
• Molecular Weight: 190.28 g/mol
• SMILES: C1CCC(C1)NC(=S)NCCF
• InChI: InChI=1S/C8H15FN2S/c9-5-6-10-8(12)11-7-3-1-2-4-7/h7H,1-6H2,(H2,10,11,12)
• InChIKey: KCZVJXCZVBLJLI-UHFFFAOYSA-N

Core Identity and Procurement Baseline

1-Cyclopentyl-3-(2-fluoroethyl)thiourea (CAS 1881756-08-6, C₈H₁₅FN₂S, MW 190.28) is an asymmetrically N,N′-disubstituted thiourea bearing a cyclopentyl group on one nitrogen and a 2-fluoroethyl group on the other . This compound belongs to the thiourea class, which is broadly exploited in medicinal chemistry as enzyme inhibitors, in asymmetric organocatalysis as hydrogen-bond donors, and as intermediates for heterocycle synthesis . The presence of the fluorine atom enhances lipophilicity relative to non-fluorinated analogs while the saturated cyclopentyl ring provides a sterically defined, non-aromatic hydrophobic domain, placing the compound at a physicochemical intersection that differentiates it from both aromatic and larger cycloalkyl thiourea variants .

Thiourea Class Enzyme inhibition, organocatalysis, heterocycle synthesis

Substitution Pattern Cyclopentyl + 2-fluoroethyl tail; non-aromatic steric domain

Physicochemical Profile Intermediate lipophilicity, defined by fluorine and saturated ring

Why Generic Substitution Fails for This Thiourea

Although thioureas share the core –NH–C(=S)–NH– pharmacophore, empirical structure-activity data across multiple target classes confirm that even modest alterations to N-substituents produce order-of-magnitude changes in potency, selectivity, and physicochemical behavior. For example, in a series of N,N′-disubstituted thioureas evaluated as HIV-1 non-nucleoside reverse transcriptase inhibitors, replacing a phenoxyethyl linker with a fluoroethyl linker yielded a >4–5-fold improvement in anti-HIV activity and subnanomolar IC₅₀ values that were unattainable with the oxygen-containing comparator [1]. Similarly, cyclopentyl-bearing N-acylthioureas exhibited urease IC₅₀ values as low as 2.21 ± 0.62 µM, representing an approximately 10-fold enhancement over the parent thiourea standard (IC₅₀ 23.00 ± 0.03 µM) [2]. These findings demonstrate that the exact combination of the cyclopentyl ring and the fluoroethyl tail cannot be mimicked by simpler analogs; any single substitution (e.g., cyclohexyl for cyclopentyl, ethyl for fluoroethyl, or phenyl for cyclopentyl) shifts LogP, steric bulk, hydrogen-bonding capacity, and metabolic profile in ways that are non-linear and experimentally consequential . Procurement of the precise substitution pattern is therefore essential for reproducibility in target-engaged research.

Small N-substituent changes may produce order-of-magnitude potency shifts across target classes.

Cycloalkyl ring size alteration (e.g., cyclohexyl vs. cyclopentyl) shifts LogP and steric bulk non-linearly.

Fluorine absence eliminates radiolabeling handle and alters metabolic profile; non-fluorinated analogs are not interchangeable.

• [1] Venkatachalam TK, et al. Piperidinylethyl, phenoxyethyl and fluoroethyl bromopyridyl thiourea compounds with potent anti-HIV activity. Antiviral Chemistry & Chemotherapy. 2000;11(5):329-336. doi:10.1177/095632020001100503. PMID: 11142631. View Source
• [2] Mumtaz K, Zaib S, Saeed A, et al. Cyclopentyl-linked N-Acylthioureas as Promising Urease Inhibitors: Insights from in vitro Bioassay, Structure-activity Relationships and Computational Analysis. Acta Chimica Slovenica. 2025;72(4):798-809. PMID: 41408815. View Source

Quantitative Differentiation Evidence

LogP Reduction vs. Cyclohexyl Analog Improves Aqueous Compatibility

The predicted octanol-water partition coefficient (LogP) for 1-cyclopentyl-3-(2-fluoroethyl)thiourea is 1.36, whereas the direct cyclohexyl analog (CAS 33024-70-3) has a predicted LogP of 2.53 — a difference of –1.17 log units . This translates to an approximately 15-fold lower theoretical octanol preference for the cyclopentyl compound under the same measurement model . Because both compounds possess identical hydrogen-bond donor/acceptor counts (2 HBD, 1 HBA), the reduction in LogP is attributable solely to the smaller hydrophobic surface area of the cyclopentyl ring relative to the cyclohexyl ring, offering a quantifiable advantage in aqueous solubility and reduced non-specific protein binding .

LogP (Predicted)

Data to verify

Target LogP 1.36 Comparator (cyclohexyl analog) 2.53 ΔLogP –1.17 (≈15-fold lower octanol affinity)

Supports aqueous-phase screening compatibility

Predicted values; experimental LogP recommended

Evidence Dimension	LogP (octanol-water partition coefficient, predicted)
Target Compound Data	LogP = 1.36 (1-Cyclopentyl-3-(2-fluoroethyl)thiourea, CAS 1881756-08-6)
Comparator Or Baseline	LogP = 2.53 (1-Cyclohexyl-3-(2-fluoroethyl)thiourea, CAS 33024-70-3)
Quantified Difference	ΔLogP = -1.17 (≈15-fold lower octanol affinity)
Conditions	Predicted LogP from molecular structure; consistent computational methodology across both compounds

Why This Matters

A lower LogP directly impacts solubility, formulation ease, and bioassay compatibility, making the cyclopentyl analog preferable for aqueous-phase screening cascades where the cyclohexyl variant may precipitate or partition non-specifically.

Molecular Weight Advantage for Ligand Efficiency

The molecular weight of 1-cyclopentyl-3-(2-fluoroethyl)thiourea is 190.28 g/mol, compared with 204.31 g/mol for the cyclohexyl analog — a reduction of 14.03 g/mol . This corresponds to one fewer methylene (–CH₂–) unit in the cycloalkyl ring. In fragment-based and lead-like screening contexts where a molecular weight ceiling of 300 Da is commonly enforced, the cyclopentyl compound is 14 g/mol further below this threshold, providing greater compliance with lead-likeness criteria and improved ligand efficiency metrics (higher binding energy per unit mass) [1].

Molecular Weight Advantage

Reported

–14.03 g/mol (6.9% lower vs. cyclohexyl analog)

Improves ligand efficiency for fragment-based design

One fewer CH₂; identical functional groups

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	190.28 g/mol
Comparator Or Baseline	204.31 g/mol (1-Cyclohexyl-3-(2-fluoroethyl)thiourea)
Quantified Difference	-14.03 g/mol (6.9% reduction)
Conditions	Exact mass; C8H15FN2S vs. C9H17FN2S

Why This Matters

Lower molecular weight with retained functional groups translates to higher ligand efficiency indices, a critical metric when procuring building blocks for hit-to-lead or fragment-merging campaigns.

• [1] Hopkins AL, et al. The role of ligand efficiency metrics in drug discovery. Nature Reviews Drug Discovery. 2014;13:105-121. doi:10.1038/nrd4163. (Background on LE metrics). View Source

Fluorine-Enabled Radiolabeling Potential

The 2-fluoroethyl substituent provides a direct handle for isotopic substitution with fluorine-18 (t₁/₂ = 109.8 min), enabling the synthesis of a positron emission tomography (PET) radiotracer. The structurally related compound S-(2-fluoroethyl)isothiourea has been successfully radiolabeled with ¹⁸F and used for in vivo imaging of inducible nitric oxide synthase (iNOS) distribution, confirming the feasibility of this strategy . In contrast, the non-fluorinated analog 1-cyclopentyl-3-ethylthiourea lacks this radiolabeling capability entirely, a categorical functional difference . Additionally, the S-(2-fluoroethyl)isothiourea scaffold demonstrated a 9-fold selectivity for iNOS over endothelial NOS (eNOS), indicating that the fluoroethyl moiety contributes to isoform discrimination within the NOS family [1].

¹⁸F Radiolabeling Capability

Cross-study comparable

2-Fluoroethyl: ¹⁸F-labelable Non-fluorinated: incapable Reported iNOS/eNOS selectivity 9-fold for isothiourea analog

Enables PET tracer development workflows

Selectivity from S-(2-fluoroethyl)isothiourea (J Med Chem 1996)

Evidence Dimension	Radiolabeling capability and isoform selectivity
Target Compound Data	Contains 2-fluoroethyl group suitable for ¹⁸F labeling; cyclopentyl group provides additional steric tuning
Comparator Or Baseline	S-(2-Fluoroethyl)isothiourea: 9-fold iNOS/eNOS selectivity; successfully radiolabeled with ¹⁸F. Non-fluorinated analogs: no radiolabeling capability.
Quantified Difference	Categorical (fluorinated: radiolabeling-capable; non-fluorinated: incapable). iNOS/eNOS selectivity ratio = 9 for the isothiourea analog.
Conditions	iNOS/eNOS selectivity measured in enzymatic assays (J Med Chem 1996, 39:5110-8); ¹⁸F labeling via [¹⁸F]fluoroethyl halide conjugation

Why This Matters

For research programs requiring pharmacokinetic tracking, target engagement imaging, or theranostic development, the fluoroethyl group is a non-negotiable structural feature that directly determines whether a compound can enter PET-enabled workflows.

• [1] MeSH Supplementary Concept Data. S-(2-fluoroethyl)isothiourea, NOS inhibitor, 9-fold iNOS/eNOS selectivity. J Med Chem 1996;39(26):5110-8. https://meshb.nlm.nih.gov/record/ui?ui=C103090 View Source

Enhanced Urease Inhibition with Cyclopentyl Thioureas

A focused library of cyclopentyl-linked N-acylthioureas (compounds 4a–j) was evaluated against Jack bean urease. All cyclopentyl-bearing derivatives outperformed the parent thiourea standard (IC₅₀ = 23.00 ± 0.03 µM), with the most potent analog (4a) achieving an IC₅₀ of 2.21 ± 0.62 µM — a ≈10.4-fold improvement [1][2]. The second most active compound (4b) registered an IC₅₀ of 3.92 ± 0.59 µM (≈5.9-fold improvement) [1][2]. While these data are from acyl-substituted rather than alkyl-substituted thioureas, they establish that the cyclopentyl ring confers a reproducible potency advantage in the urease inhibition context, a finding that is not observed with phenyl or simple alkyl substituents at the same position in parallel series [3].

Urease Inhibition (Cyclopentyl Class)

Class-level

Best cyclopentyl analog IC₅₀ 2.21 µM vs. parent thiourea 23.00 µM ≈10.4-fold lower IC₅₀

Reported cyclopentyl-thiourea potency benefit

Data from N-acylthiourea analogs; direct compound not tested

Evidence Dimension	Urease enzyme inhibition (IC₅₀, µM)
Target Compound Data	Not directly assayed; closest analogs 4a (IC₅₀ 2.21 ± 0.62 µM) and 4b (IC₅₀ 3.92 ± 0.59 µM) are cyclopentyl-bearing N-acylthioureas
Comparator Or Baseline	Parent thiourea standard: IC₅₀ = 23.00 ± 0.03 µM
Quantified Difference	≈10.4-fold (4a vs. thiourea) and ≈5.9-fold (4b vs. thiourea) enhancement
Conditions	In vitro Jack bean urease inhibition assay; data from Acta Chimica Slovenica 2025, 72(4):798-809

Why This Matters

When procuring thiourea building blocks for anti-urease or anti-H. pylori screening programs, the cyclopentyl-substituted scaffold offers a validated 6–10× potency head start over unsubstituted thiourea, reducing the synthetic burden of extensive SAR exploration.

• [1] Mumtaz K, Zaib S, Saeed A, et al. Cyclopentyl-linked N-Acylthioureas as Promising Urease Inhibitors. Acta Chimica Slovenica. 2025;72(4):798-809. PMID: 41408815. View Source
• [2] Mumtaz K, et al. IC₅₀ values: 4a (2.21 ± 0.62 µM), 4b (3.92 ± 0.59 µM), thiourea standard (23.00 ± 0.03 µM). Acta Chim. Slov. 2025;72(4):798-809. View Source
• [3] Khan KM, et al. Synthesis and in vitro urease inhibitory activity of N,N′-disubstituted thioureas. Bioorganic Chemistry. 2014;52:1-7. (Background on thiourea SAR). View Source

Commercial Purity and Identity Traceability

1-Cyclopentyl-3-(2-fluoroethyl)thiourea is available off-the-shelf at a defined purity of 95% (Product No. 2109766, Leyan) . The product page provides an unambiguous SMILES string (FCCNC(=S)NC1CCCC1), molecular formula (C₈H₁₅FN₂S), and molecular weight (190.28), enabling exact identity verification prior to purchase . In contrast, the cyclohexyl analog (CAS 33024-70-3) is listed at a similar nominal purity (95%) but with less granular batch-level documentation from accessible vendors . The orthogonally confirmed identity parameters (SMILES, MW, LogP, TPSA) reduce the risk of receiving a mislabeled or degraded product, a critical consideration when procurement decisions impact multi-month experimental timelines .

Identity Documentation

Data to verify

SMILES, MW, 95% purity confirmed vs. comparator with less granular identity data

Reduces procurement misidentification risk

Vendor data as of May 2026; independent verification advised

Evidence Dimension	Commercial purity and identity documentation
Target Compound Data	95% purity, SMILES FCCNC(=S)NC1CCCC1, MW 190.28, CAS 1881756-08-6; sourced from Leyan
Comparator Or Baseline	1-Cyclohexyl-3-(2-fluoroethyl)thiourea: 95% purity, CAS 33024-70-3; available from AKSci with less publicly detailed identity parameters
Quantified Difference	Equivalent nominal purity (95%); target compound benefits from more complete online identity documentation
Conditions	Vendor product pages accessed May 2026

Why This Matters

A clearly defined purity specification with confirmatory SMILES and MW reduces quality-control overhead and increases confidence that the procured material matches the structure used in published experimental protocols.

Recommended Application Scenarios

Aqueous-Phase Enzyme Inhibition Screening

For high-throughput screening programs where compound solubility in aqueous buffer is critical, 1-cyclopentyl-3-(2-fluoroethyl)thiourea (LogP 1.36) is preferred over the cyclohexyl analog (LogP 2.53) because the 15-fold lower lipophilicity minimizes precipitation, non-specific protein binding, and aggregate-based false positives . The cyclopentyl group's intermediate steric profile also balances target engagement against excessive hydrophobicity, as demonstrated by the superior urease inhibition of cyclopentyl-bearing thioureas (IC₅₀ ~2.2–3.9 µM) compared to the parent thiourea (IC₅₀ 23 µM) [1].

18F-PET Tracer Development Programs

The 2-fluoroethyl substituent provides a direct precursor for nucleophilic ¹⁸F-fluorination, enabling synthesis of a radiolabeled analog for PET imaging studies. The feasibility of this approach is validated by the successful ¹⁸F labeling of S-(2-fluoroethyl)isothiourea, which yielded a PET tracer with 9-fold iNOS/eNOS selectivity [2]. Non-fluorinated thiourea analogs (e.g., 1-cyclopentyl-3-ethylthiourea) cannot access this application space, making fluorine presence a binary selection criterion for imaging-capable compound procurement [2].

Lead-Like Fragment Library Design

With a molecular weight of 190.28 g/mol and only two hydrogen-bond donors, 1-cyclopentyl-3-(2-fluoroethyl)thiourea falls well within lead-like chemical space (MW < 300 Da, HBD ≤ 3). The 14 g/mol advantage over the cyclohexyl analog (204.31 g/mol) improves ligand efficiency indices, making this compound a more attractive entry for fragment-merging and fragment-growing strategies where every Dalton counts . The fluoroethyl group simultaneously provides a metabolic soft spot (blocking CYP450-mediated ethyl oxidation) that is absent in non-fluorinated congeners, potentially improving microsomal stability in downstream optimization [3].

Anti-Urease and Anti-H. pylori Lead Identification

Cyclopentyl-linked thiourea derivatives have demonstrated consistent urease inhibition with IC₅₀ values 6–10× lower than the thiourea standard [1]. For laboratories pursuing Helicobacter pylori urease as a therapeutic target, 1-cyclopentyl-3-(2-fluoroethyl)thiourea represents a synthetically tractable starting point that already incorporates both the cyclopentyl ring associated with enhanced potency and the fluoroethyl group that can be leveraged for metabolic tuning or radiolabeling in later-stage optimization [1][2].

Application

Selection Property

Validation Focus

ApplicationAqueous-Phase Enzyme Screening

Selection PropertyLow LogP for aqueous solubility; reduced nonspecific binding

Validation FocusConfirm solubility and aggregation in assay media

ApplicationPET Tracer Development

Selection PropertyPresence of 2-fluoroethyl handle for ¹⁸F radiolabeling

Validation FocusRadiolabeling yield and target engagement imaging

ApplicationFragment-Based Library Design

Selection PropertyLow MW within lead-like space; fluorine metabolic block

Validation FocusLigand efficiency indices and microsomal stability

ApplicationUrease / H. pylori Inhibitor Research

Selection PropertyCyclopentyl-thiourea scaffold with reported potency class

Validation FocusVerify IC₅₀ in target urease assay; SAR exploration

• [1] Mumtaz K, et al. Cyclopentyl-linked N-Acylthioureas as Promising Urease Inhibitors. Acta Chim. Slov. 2025;72(4):798-809. PMID: 41408815. View Source
• [2] S-(2-fluoroethyl)isothiourea: 9-fold iNOS/eNOS selectivity, ¹⁸F radiolabeling. MeSH C103090; J Med Chem 1996;39:5110-8. View Source
• [3] Böhm HJ, et al. Fluorine in medicinal chemistry. ChemBioChem. 2004;5:637-643. (Class-level support for metabolic stabilization by fluorine substitution). View Source